Cas no 65824-33-1 (Naphthalene, 1-[(ethylthio)methyl]-)

• Product Name: Naphthalene, 1-[(ethylthio)methyl]-
• CAS No: 65824-33-1
• MF: C₁₃H₁₄S
• MW: 202.315262317657
• CID: 397212
• PubChem ID: 11608124
• Update Time: 2025-04-19

Naphthalene, 1-[(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-[(ethylthio)methyl]-
• 1-(ethylsulfanylmethyl)naphthalene
• SCHEMBL7520769
• DTXSID20469357
• 65824-33-1

• Inchi： 1S/C13H14S/c1-2-14-10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9H,2,10H2,1H3
• InChI Key： ZVPMXLMKFKLYKE-UHFFFAOYSA-N
• SMILES： S(CC)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 202.08172
• Monoisotopic Mass: 202.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes